Cas no 13089-19-5 (Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside)

• Product Name: Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside
• CAS No: 13089-19-5
• MF: C₂₀H₂₅NO₉
• MW: 423.413806676865
• CID: 119270
• PubChem ID: 71751543
• Update Time: 2025-04-18

Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-α-D-glucopyranoside
• Phenyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside
• a-D-Glucopyranoside, phenyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• Phenyl 2-Acetamido-3
• (diazo-phenyl-methyl)-trimethyl-silane
• (trimethylsilyl)phenyldiazomethane
• 1-Phenyl-1-trimethylsilyldiazomethan
• CTK0I7449
• Phenyl(trimethylsilyl)diazomethan
• phenyl(trimethylsilyl)diazomethane
• Phenyl-trimethylsilyl-diazomethan
• Silane, (diazophenylmethyl)trimethyl-
• Trimethylsilyl-phenyl-diazomethan
• Phenyl 2-AcetaMido-2-deoxy-α-D-glucopyranoside Triacetate
• Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside
• Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-
• DTXSID501153493
• Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-?-D-glucopyranoside
• [(2R,3S,4R,5R,6R)-5-Acetamido-3,4-diacetyloxy-6-phenoxyoxan-2-yl]methyl acetate
• alpha-D-Glucopyranoside, phenyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• W-201040
• Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranoside
• A-D-glucopyranoside
• Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranoside?
• 13089-19-5
• I+/--D-Glucopyranoside, phenyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-PHENOXYOXAN-2-YL]METHYL ACETATE
• Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside

• Inchi： 1S/C20H25NO9/c1-11(22)21-17-19(28-14(4)25)18(27-13(3)24)16(10-26-12(2)23)30-20(17)29-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3,(H,21,22)/t16-,17-,18-,19-,20+/m1/s1
• InChI Key： RTIVQWVVADQPHA-WAPOTWQKSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.15293138g/mol
• Monoisotopic Mass: 423.15293138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Melting Point: 117-119°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides